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Compound of Interest

Compound Name: Bliretrigine

Cat. No.: B12422984 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bliretrigine, also known as suzetrigine (VX-548), is a potent and highly selective inhibitor of

the voltage-gated sodium channel NaV1.8.[1] This ion channel is predominantly expressed in

peripheral sensory neurons, including nociceptors, and plays a crucial role in the transmission

of pain signals.[2][3][4] The selective blockade of NaV1.8 by Bliretrigine offers a promising

therapeutic strategy for the management of acute and neuropathic pain, with a reduced risk of

central nervous system and cardiovascular side effects associated with non-selective sodium

channel blockers.[1][5]

These application notes provide detailed protocols for the preparation of Bliretrigine stock

solutions and their use in common in vitro assays to characterize its activity and mechanism of

action.

Chemical and Physical Properties
A clear understanding of Bliretrigine's properties is essential for accurate stock solution

preparation and experimental design.
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Property Value Reference

Molecular Formula C₂₀H₂₄N₄O₂ --INVALID-LINK--

Molecular Weight 352.43 g/mol --INVALID-LINK--

CAS Number 1233229-75-8 --INVALID-LINK--

Appearance White to off-white solid --INVALID-LINK--

Solubility
DMSO: ≥ 50 mg/mL (≥ 141.87

mM)
--INVALID-LINK--

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
--INVALID-LINK--

Storage (Solvent)
-80°C for 6 months, -20°C for 1

month
--INVALID-LINK--

Preparation of Bliretrigine Stock Solutions
Proper preparation and storage of stock solutions are critical for obtaining reproducible

experimental results. It is recommended to use freshly opened, anhydrous DMSO to avoid

hygroscopic effects that can impact solubility.

High-Concentration DMSO Stock Solution (e.g., 50 mM)
This high-concentration stock is suitable for long-term storage and serial dilutions.

Materials:

Bliretrigine powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Protocol:

Equilibrate the Bliretrigine vial to room temperature before opening.
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Weigh the desired amount of Bliretrigine powder in a sterile microcentrifuge tube.

Calculate the volume of DMSO required to achieve a 50 mM concentration using the

following formula: Volume (mL) = (Mass (mg) / 352.43 g/mol ) / 50 mM

Add the calculated volume of DMSO to the Bliretrigine powder.

Vortex thoroughly to ensure complete dissolution. Gentle warming or sonication can be used

to aid dissolution if precipitation is observed.

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -80°C for up to 6 months.

Intermediate Stock Solutions for Aqueous Buffers
For many cell-based assays, a high concentration of DMSO can be cytotoxic. Therefore, it is

often necessary to prepare intermediate dilutions in aqueous buffers containing surfactants or

co-solvents to maintain solubility.

Materials:

50 mM Bliretrigine in DMSO

PEG300

Tween-80

Saline (0.9% NaCl) or other physiological buffer

Sterile tubes

Protocol (for a 2.5 mg/mL intermediate stock):

In a sterile tube, add 100 µL of the 50 mM Bliretrigine in DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.
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Add 450 µL of saline to bring the final volume to 1 mL. The final concentration of Bliretrigine
will be approximately 7.09 mM (2.5 mg/mL).

This intermediate stock can be further diluted in cell culture medium or assay buffer to the

desired final working concentration.
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Stock Solution Preparation

Working Solution Preparation

Bliretrigine Powder

50 mM Stock in DMSO

Dissolve

Anhydrous DMSO

Intermediate Stock

Dilute

PEG300 Tween-80 Saline

Final Working Solution

Further Dilution
in Assay Buffer
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High-Throughput Assay Workflow

Seed NaV1.8-HEK293 cells

Load with membrane
potential dye

Incubate with Bliretrigine

Add NaV channel agonist

Measure fluorescence change
(FLIPR)

Calculate IC50

Pain Signaling Pathway and Bliretrigine's Mechanism of Action

Noxious Stimuli
(Heat, Pressure, etc.)

Nociceptor Depolarization

NaV1.8 Activation Na+ Influx Action Potential
Generation & Propagation Pain Signal to CNS

Bliretrigine
Inhibits

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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